![molecular formula C22H26N2O3S B3326492 ethyl 4-[(dimethylamino)methyl]-5-hydroxy-1-methyl-2-[(phenylsulfanyl)methyl]-1H-indole-3-carboxylate CAS No. 25900-97-4](/img/structure/B3326492.png)
ethyl 4-[(dimethylamino)methyl]-5-hydroxy-1-methyl-2-[(phenylsulfanyl)methyl]-1H-indole-3-carboxylate
Overview
Description
This compound, also known as Umifenovir , has the molecular formula C22H25BrN2O3S . It is a broad-spectrum antiviral drug .
Molecular Structure Analysis
The molecular structure of this compound includes several functional groups, such as an ester group (in the ethyl carboxylate part), a secondary amine (in the dimethylamino part), a phenyl group, and a thioether (in the phenylsulfanyl part) .Physical And Chemical Properties Analysis
This compound has a molecular weight of 375.85 . Its melting point is between 87-88 degrees Celsius . The InChI code for this compound is 1S/C20H21NO4.ClH/c1-4-24-20 (23)18-17-14 (12-21 (2)3)15 (22)10-11-16 (17)25-19 (18)13-8-6-5-7-9-13;/h5-11,22H,4,12H2,1-3H3;1H .Scientific Research Applications
Antimicrobial Activity
Thiophene derivatives, which include compounds similar to the one , have been found to have promising antimicrobial activity . For example, certain derivatives have shown activity comparable to standard drugs like ampicillin and gentamicin against various bacterial species . Additionally, some compounds have displayed potent activity against fungi like Aspergillus fumigates .
Green Solvent Applications
Compounds with similar structures have been used as green solvents . These solvents are non-toxic replacements for common polar aprotic solvents. They have been used in various chemical reactions, including O- and N-arylation in SNAr reactions .
Anti-HIV Activity
Indole derivatives, which include the compound , have been synthesized and screened for their anti-HIV activity . Certain compounds have shown promising results against HIV-1 and HIV-2 strains replication in acutely infected cells .
Mechanism of Action
Umifenovir shows efficacy against influenza viruses by targeting the hemagglutinin (HA) fusion machinery . It binds in a hydrophobic cavity in the HA trimer stem at the interface between two protomers . This unique binding mode enhances our understanding of how small molecules can function as fusion inhibitors .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 4-[(dimethylamino)methyl]-5-hydroxy-1-methyl-2-(phenylsulfanylmethyl)indole-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O3S/c1-5-27-22(26)21-18(14-28-15-9-7-6-8-10-15)24(4)17-11-12-19(25)16(20(17)21)13-23(2)3/h6-12,25H,5,13-14H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JNMSURVBUGTPGL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(N(C2=C1C(=C(C=C2)O)CN(C)C)C)CSC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-((Dimethylamino)methyl)-5-hydroxy-1-methyl-2-((phenylthio)methyl)-1H-indole-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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